Cas no 67046-05-3 (4-butylmorpholine 4-oxide)

• Product Name: 4-butylmorpholine 4-oxide
• CAS No: 67046-05-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 889394
• PubChem ID: 324907
• Update Time: 2025-04-19

4-butylmorpholine 4-oxide Chemical and Physical Properties

Names and Identifiers

• 4-butylmorpholine 4-oxide
• 4-butyl-4-oxidomorpholin-4-ium
• 4-butyl-morpholine 4-oxide
• 4-Butylmorpholin-N-oxid
• AC1L8AYS
• NSC291889
• DTXSID90315094
• SCHEMBL8846944
• 67046-05-3
• 4-Butyl-4-oxo-1,4lambda~5~-oxazinane
• NSC-291889

• Inchi： 1S/C8H17NO2/c1-2-3-4-9(10)5-7-11-8-6-9/h2-8H2,1H3
• InChI Key： RZZOSSSBINRZCX-UHFFFAOYSA-N
• SMILES： O1CC[N+](CC1)(CCCC)[O-]

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 32.29
• LogP: 1.09010